Cas no 39746-15-1 (Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester)

Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester structure
39746-15-1 structure
Product Name:Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester
CAS No:39746-15-1
MF:C11H23O4P
MW:250.271684885025
CID:298337
PubChem ID:13018035
Update Time:2025-04-19

Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(3,3-dimethyl-2-oxoheptyl)-, dimethyl ester
    • 1-dimethoxyphosphoryl-3,3-dimethylheptan-2-one
    • (3,3-Dimethyl-2-oxoheptyl)phosphonic acid dimethyl ester
    • Dimethyl(3,3-dimethyl-2-oxoheptyl)phosphonate
    • Dimethyl2-oxo-3,3-dimethylheptylphosphonate
    • Phosphonicacid, (3,3-dimethyl-2-oxoheptyl)-, dimethyl ester (9CI)
    • dimethyl 2-oxo-3,3-dimethylheptylphosphonate
    • dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate
    • dimethyl 3,3-dimethyl-2-oxoheptylphosphonate
    • SCHEMBL961898
    • dimethyl 3,3-dimethyl-2-oxo-heptylphosphonate
    • DTXSID80515309
    • DIMETHYL3,3-DIMETHYL-2-OXOHEPTYLPHOSPHONATE
    • WIYMDOCSCMPUJI-UHFFFAOYSA-N
    • 39746-15-1
    • 3,3-dimethyl-2-oxoheptanephosphonic acid dimethyl ester
    • Inchi: 1S/C11H23O4P/c1-6-7-8-11(2,3)10(12)9-16(13,14-4)15-5/h6-9H2,1-5H3
    • InChI Key: WIYMDOCSCMPUJI-UHFFFAOYSA-N
    • SMILES: P(CC(C(C)(C)CCCC)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 250.13339621g/mol
  • Monoisotopic Mass: 250.13339621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų
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